Cas no 890595-40-1 (3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide)

• Product Name: 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide
• CAS No: 890595-40-1
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 5439724
• Update Time: 2025-05-19

3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-1-ylsulfonyl)-N-pyrimidin-2-ylbenzamide
• 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide

• Inchi： 1S/C17H20N4O3S/c22-16(20-17-18-9-6-10-19-17)14-7-5-8-15(13-14)25(23,24)21-11-3-1-2-4-12-21/h5-10,13H,1-4,11-12H2,(H,18,19,20,22)
• InChI Key： LPUYJDOXBVTDSW-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC=N1)(=O)C1=CC=CC(S(N2CCCCCC2)(=O)=O)=C1

Additional information on 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide

Introduction to 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide (CAS No. 890595-40-1) in Modern Chemical and Pharmaceutical Research

3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide, identified by the chemical abstracts service number 890595-40-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel therapeutic agents. The presence of both azepane and pyrimidine moieties in its structure imparts unique pharmacological properties that are being leveraged in the development of next-generation drugs.

The azepane ring system, a saturated eight-membered heterocycle, is known for its ability to mimic the conformational flexibility of biological targets such as enzymes and receptors. This feature enhances the compound's potential to interact with biological systems in a highly specific manner. Meanwhile, the pyrimidine moiety, a six-membered aromatic heterocycle, is a cornerstone of many pharmacologically active molecules, including antiviral, anticancer, and antimicrobial agents. The combination of these two structural elements in 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on designing molecules that can modulate biological pathways through precise interactions with protein targets. The sulfonyl group in this compound not only contributes to its solubility and metabolic stability but also serves as a key pharmacophore for binding to specific amino acid residues in proteins. This has led to investigations into its potential as an inhibitor or modulator of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide is its structural similarity to known bioactive compounds that have demonstrated efficacy in clinical trials. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this molecule that exhibit enhanced binding affinity and selectivity for target proteins. These efforts have yielded promising candidates for further development into novel therapeutic agents.

The pyrimidin-2-yl part of the molecule plays a critical role in determining its pharmacological activity. Pyrimidine derivatives are well-documented for their ability to interfere with essential biological processes by competing with natural substrates or by altering the conformation of target proteins. In the context of 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide, this moiety is hypothesized to contribute to interactions with nucleotide-binding sites or other critical functional domains in proteins. Such interactions could lead to modulation of enzyme activity or signal transduction pathways, providing a basis for therapeutic intervention.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide, allowing researchers to explore its pharmacological potential more thoroughly. Techniques such as transition-metal-catalyzed cross-coupling reactions and modular synthetic strategies have been employed to generate libraries of derivatives for screening purposes. These efforts have identified several analogs with improved pharmacokinetic properties and enhanced biological activity.

The compound's structural features also make it an attractive scaffold for drug discovery programs targeting neurological disorders. Azepane derivatives are known to cross the blood-brain barrier efficiently, which is crucial for treating central nervous system (CNS) diseases. The combination of this property with the binding capabilities provided by the pyrimidin-2-yl moiety suggests that 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide could be developed into a treatment for conditions such as Alzheimer's disease, Parkinson's disease, or other neurodegenerative disorders.

In conclusion, 3-(azepane-1-sulfonyl)-N-(pyrimidin-2-yl)benzamide (CAS No. 890595-40-1) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an azepane ring system, a pyrimidine moiety, and a sulfonyl group positions it as a versatile scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.